![molecular formula C16H12N4O3S2 B4961212 N-(3-nitrophenyl)-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide](/img/structure/B4961212.png)
N-(3-nitrophenyl)-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide
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Overview
Description
N-(3-nitrophenyl)-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide, also known as NPTA, is a chemical compound that has been of interest to researchers in the field of medicinal chemistry. This compound has been found to possess a range of biological activities, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of N-(3-nitrophenyl)-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is that this compound inhibits the activity of certain enzymes that are involved in cell proliferation and survival. This inhibition may lead to the induction of apoptosis in cancer cells.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its antitumor and anti-inflammatory activities, this compound has also been found to exhibit antioxidant properties and to protect against oxidative stress. It has also been shown to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-nitrophenyl)-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide in lab experiments is its diverse range of biological activities. This makes it a useful compound for investigating various cellular pathways and mechanisms. However, one limitation of using this compound is that it can be difficult to synthesize and purify, which may limit its availability for research purposes.
Future Directions
There are several possible future directions for research on N-(3-nitrophenyl)-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Another area of research could focus on the optimization of the synthesis and purification methods for this compound to improve its availability for scientific studies. Additionally, further investigation into the mechanisms of action of this compound could provide valuable insights into its biological activities and potential therapeutic applications.
Synthesis Methods
The synthesis of N-(3-nitrophenyl)-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide can be achieved through a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 2-mercapto-4-(2-thienyl)pyrimidine with 3-nitrobenzoyl chloride to form an intermediate product. This intermediate is then reacted with N-acetylcysteine to yield this compound.
Scientific Research Applications
N-(3-nitrophenyl)-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide has been the subject of several scientific studies due to its potential therapeutic applications. One study found that this compound exhibits antitumor activity in human liver cancer cells by inducing cell cycle arrest and apoptosis. Another study showed that this compound has anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.
properties
IUPAC Name |
N-(3-nitrophenyl)-2-(4-thiophen-2-ylpyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O3S2/c21-15(18-11-3-1-4-12(9-11)20(22)23)10-25-16-17-7-6-13(19-16)14-5-2-8-24-14/h1-9H,10H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQQNGXPMLVBBEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=NC=CC(=N2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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